Cas no 1270473-94-3 (2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine)

• Product Name: 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine
• CAS No: 1270473-94-3
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5906635
• PubChem ID: 55270181
• Update Time: 2025-05-20

2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-6-methyl-3-(2-pyrrolidinyl)-
• 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine
• 1270473-94-3
• AKOS006319021
• EN300-1984546

• Inchi： 1S/C10H13ClN2/c1-7-4-5-8(10(11)13-7)9-3-2-6-12-9/h4-5,9,12H,2-3,6H2,1H3
• InChI Key： CLJOYBVTRTXGTQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C)=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±40.0 °C(Predicted)
• pka: 8.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine

Introduction to 2-Chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine (CAS No. 1270473-94-3)

2-Chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine (CAS No. 1270473-94-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. The molecule consists of a pyridine ring substituted with a chloro group at the 2-position, a methyl group at the 6-position, and a pyrrolidine moiety at the 3-position. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation.

The chemical structure of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine can be represented as C₁₁H₁₄ClN₂. The presence of the pyridine ring, which is a common heterocyclic aromatic compound, contributes to its stability and reactivity. The chloro and methyl substituents add to its lipophilicity, while the pyrrolidine moiety introduces a flexible and potentially bioactive component. These structural features collectively influence the compound's solubility, permeability, and interaction with biological targets.

In recent years, 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine can interact with specific GPCRs, potentially modulating their activity and leading to therapeutic effects.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine to act as an agonist for the serotonin 5-HT_1A receptor. This receptor is implicated in various neuropsychiatric disorders, such as depression and anxiety. The researchers found that 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine exhibited high affinity and selectivity for the 5-HT_1A receptor, suggesting its potential as a novel antidepressant or anxiolytic agent. Further preclinical studies are underway to evaluate its safety and efficacy in animal models.

Beyond its potential as a GPCR modulator, 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in the European Journal of Pharmacology demonstrated that 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be developed into an effective anti-inflammatory drug.

The synthesis of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)pyridine has been well-documented in the literature. A common synthetic route involves the reaction of 2-chloro-6-methylpyridine with pyrrolidine under appropriate conditions. This method provides good yields and purity, making it suitable for large-scale production. Additionally, various modifications to this synthetic pathway have been explored to optimize yield and reduce side reactions.

In terms of pharmacokinetics, preliminary studies have shown that 2-chloro-6-methyl-3-(pyrrolidin-2-y l)pyridine exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and demonstrates low toxicity in preclinical models. These characteristics are essential for its development as a therapeutic agent.

Clinical trials are currently being planned to evaluate the safety and efficacy of 2-chloro -6-methyl -3 -( pyrrol idin - 2 - yl ) pyri dine strong > in human subjects . These trials will provide valuable insights into its therapeutic potential and help guide further development . Researchers are optimistic about the prospects of this compound , given its promising preclinical results . p > < p > In conclusion , < strong > 2 - chlor o - 6 - methyl - 3 -( pyr rol idin - 2 - yl ) pyri dine strong > ( CAS No . 1 270473 - 94 - 3 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its favorable biological properties , makes it an attractive candidate for further investigation . As research continues , it is likely that new applications and therapeutic uses will be discovered , contributing to advancements in drug discovery and development . p > article > response >